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Introduction

Methoxyallene (CHsOCH=C=CH) is a versatile organic compound that belongs to the class of
allenes and vinyl ethers. Its unique structural feature, a cumulative system of double bonds
adjacent to an ether linkage, imparts distinct reactivity, making it a valuable reagent in organic
synthesis. This technical guide provides a comprehensive overview of the physical and
chemical properties of methoxyallene, including its spectroscopic data, synthesis, and key
chemical transformations. The information presented herein is intended to be a valuable
resource for researchers, scientists, and professionals in the field of drug development and
organic chemistry.

Physical and Spectroscopic Properties

The physical and spectroscopic properties of methoxyallene are summarized in the tables
below. It is important to note that while the physical properties are based on reported
experimental data, the spectroscopic data are predicted or based on typical values for similar
structural motifs due to the limited availability of experimentally recorded spectra in the public
domain.

Physical Properties
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A compilation of the key physical properties of methoxyallene is provided in Table 1.

Methoxyallene is a flammable liquid with a low boiling point and flash point, necessitating

careful handling and storage.[1][2][3]

Table 1: Physical Properties of Methoxyallene

Property Value Reference(s)
Molecular Formula CaHeO [2][3]
Molecular Weight 70.09 g/mol [2][3]

CAS Number 13169-00-1 [2][3]
Appearance Liquid [2]

Density 0.832 g/mL at 25 °C [2]

Boiling Point 48.2 £ 7.0 °C at 760 mmHg [1]

Refractive Index (n2°/D) 1.429 [2]

Flash Point -28.9 °C (-20.0 °F) [3]

Storage Temperature 2-8°C [1]

Spectroscopic Data (Predicted and Typical Values)

Due to the absence of publicly available experimental spectra for methoxyallene, Table 2

provides predicted *H and 3C NMR chemical shifts and typical infrared absorption frequencies

for the functional groups present in the molecule. The mass spectrum is described by its

expected fragmentation pattern.

Table 2: Spectroscopic Data for Methoxyallene
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Spectroscopy Predicted/Typical Values

o (ppm): ~6.5-7.0 (1H, t, J = 6 Hz, =CH-0),
1H NMR (Predicted) ~5.0-5.5 (2H, d, J = 6 Hz, C=CH2), ~3.6 (3H, s, -
OCHs3)

3 (ppm): ~200-210 (C=C=C), ~145-155 (=CH-

13C NMR (Predicted
( ) 0), ~90-100 (C=CH-2), ~55-60 (-OCHs3)

v (cm~1): ~3050-3150 (=C-H stretch), ~2900-
3000 (C-H stretch), ~1950-1970 (C=C=C
stretch, strong), ~1650-1680 (C=C stretch),
~1200-1250 (C-O stretch)

Infrared (Typical)

Expected [M]* at m/z = 70. Key fragments may
Mass Spectrometry include [M-CHs]* (m/z = 55), [M-OCHs]* (m/z =
39), and [CsHs]* (m/z = 39).

Chemical Properties and Reactivity

Methoxyallene is a reactive molecule that participates in a variety of organic transformations.
Its chemical behavior is dictated by the allenic and vinyl ether functionalities.

Synthesis

Methoxyallene is typically synthesized via the base-catalyzed isomerization of its alkyne
isomer, 1-methoxy-2-propyne (methyl propargyl ether).[1] This reaction is generally carried out
using a strong base such as potassium tert-butoxide.

Key Chemical Reactions

Methoxyallene is a valuable building block in organic synthesis, known to participate in several
key reactions:

e [4+2] Cycloaddition (Diels-Alder Reaction): The electron-rich double bond of the vinyl ether
moiety can act as a dienophile in Diels-Alder reactions with various dienes to form six-
membered rings.[4] This reaction is a powerful tool for the construction of complex cyclic
systems.
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e Multicomponent Reactions: Methoxyallene can be employed as a C3 synthon in
multicomponent reactions, where three or more reactants combine in a single step to form a
complex product.[5][6][7][8] These reactions are highly atom-economical and efficient for
generating molecular diversity.

o Hydroamination: The addition of N-H bonds across one of the double bonds of
methoxyallene can be achieved, providing access to functionalized enamines or allylic
amines.

» Allenyl Cyclization: Methoxyallene can undergo cyclization reactions to form various
carbocyclic and heterocyclic compounds.

Experimental Protocols

The following sections provide detailed, representative methodologies for the synthesis of
methoxyallene and a key chemical reaction it undergoes. These protocols are based on
established procedures for similar transformations and should be adapted and optimized for
specific laboratory conditions.

Synthesis of Methoxyallene via Isomerization of 1-
Methoxy-2-propyne

This protocol describes a general procedure for the base-catalyzed isomerization of 1-methoxy-
2-propyne to methoxyallene.

Materials:

o 1-Methoxy-2-propyne (Methyl propargyl ether)

Potassium tert-butoxide (t-BuOK)

Anhydrous dimethyl sulfoxide (DMSO)

Inert gas (Nitrogen or Argon)

Quenching solution (e.g., saturated aqueous ammonium chloride)

Anhydrous ether
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e Anhydrous magnesium sulfate

o Standard laboratory glassware for inert atmosphere reactions
« Distillation apparatus

Procedure:

o Aflame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a reflux
condenser, and a dropping funnel is placed under an inert atmosphere.

o Potassium tert-butoxide (e.g., 0.1 equivalents) is dissolved in anhydrous DMSO under an
inert atmosphere.

e The solution is heated to a specified temperature (e.g., 70-80 °C).

e 1-Methoxy-2-propyne is added dropwise to the heated solution via the dropping funnel over
a period of time.

e The reaction mixture is stirred at the elevated temperature for a specified duration,
monitoring the reaction progress by a suitable analytical technique (e.g., GC or TLC).

« Upon completion, the reaction mixture is cooled to room temperature and quenched by the
slow addition of a saturated agueous ammonium chloride solution.

e The aqueous layer is extracted multiple times with anhydrous ether.

e The combined organic layers are washed with brine, dried over anhydrous magnesium
sulfate, and filtered.

e The solvent is carefully removed by distillation at atmospheric pressure.

e The crude product is purified by fractional distillation to yield pure methoxyallene.
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Click to download full resolution via product page

Synthesis of Methoxyallene Workflow

[4+2] Cycloaddition of Methoxyallene with a Diene
(General Protocol)

This protocol outlines a general procedure for the Diels-Alder reaction between methoxyallene
and a generic diene.

Materials:

Methoxyallene

A suitable diene (e.g., cyclopentadiene, furan)

Anhydrous solvent (e.g., toluene, dichloromethane)

Inert gas (Nitrogen or Argon)

Standard laboratory glassware for inert atmosphere reactions

Purification supplies (e.qg., silica gel for column chromatography)
Procedure:

» Aflame-dried reaction vessel equipped with a magnetic stir bar and a reflux condenser is
charged with the diene and placed under an inert atmosphere.

e Anhydrous solvent is added to dissolve the diene.

+ Methoxyallene (typically 1.0-1.2 equivalents) is added to the solution.
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e The reaction mixture is stirred at a specified temperature (can range from room temperature
to elevated temperatures depending on the reactivity of the diene) for a set period.

e The reaction progress is monitored by TLC or GC analysis.
e Upon completion, the solvent is removed under reduced pressure.

e The crude product is purified by column chromatography on silica gel using an appropriate
eluent system to afford the desired cycloadduct.

Solvent
(e.g., Toluene)
Heat (optional)

Methoxyallene Diene

[4+2] Transition State

Cycloadduct

Click to download full resolution via product page
[4+2] Cycloaddition of Methoxyallene

Safety and Handling

Methoxyallene is a highly flammable liquid and should be handled with appropriate safety
precautions.[3] It is classified as a Flammable Liquid, Category 2.[3]

o Handling: Work in a well-ventilated fume hood. Avoid contact with skin, eyes, and clothing.
Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat. Keep away from heat, sparks, open flames, and other ignition sources.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1] Keep
away from oxidizing agents. Recommended storage temperature is 2-8°C.[1]
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» Disposal: Dispose of in accordance with local, state, and federal regulations.

Conclusion

Methoxyallene is a valuable and reactive building block in organic synthesis. Its unique
electronic and structural properties allow it to participate in a range of important chemical
transformations, including cycloadditions and multicomponent reactions. This technical guide
provides a foundational understanding of its physical and chemical properties, along with
representative experimental protocols to aid researchers in its synthesis and application. As
with any reactive chemical, proper safety precautions must be observed during its handling and
use. Further exploration of the reactivity of methoxyallene is likely to uncover new and
innovative synthetic methodologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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